Cas no 2549065-78-1 (3-{[1-(5-fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{[1-(5-fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
• CAS No: 2549065-78-1
• MF: C₂₁H₂₁FN₄O₃
• MW: 396.414848089218
• CID: 5315517
• PubChem ID: 154583885
• Update Time: 2025-05-30

3-{[1-(5-fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2549065-78-1
• 3-{[1-(5-fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
• AKOS039940459
• F6670-5495
• 3-[[1-[(5-Fluoro-3-pyridinyl)carbonyl]-4-piperidinyl]methyl]-7-methoxy-4(3H)-quinazolinone

• Inchi： 1S/C21H21FN4O3/c1-29-17-2-3-18-19(9-17)24-13-26(21(18)28)12-14-4-6-25(7-5-14)20(27)15-8-16(22)11-23-10-15/h2-3,8-11,13-14H,4-7,12H2,1H3
• InChI Key： RAANWISKAQPHNF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C(=O)N(CC2CCN(C(C3=CC(F)=CN=C3)=O)CC2)C=1

Computed Properties

• Exact Mass: 396.15976871g/mol
• Monoisotopic Mass: 396.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 610.8±65.0 °C(Predicted)
• pka: 1.81±0.20(Predicted)

Additional information on 3-{[1-(5-fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

3-{[1-(5-Fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one: A Comprehensive Overview

3-{[1-(5-Fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one, commonly referred to by its CAS registry number 2549065-78-1, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of dihydroquinazolinones, which are known for their diverse biological activities. The structure of this molecule incorporates a piperidine ring, a pyridine moiety, and a quinazolinone core, making it a unique candidate for exploring various therapeutic applications.

The synthesis of 2549065-78-1 involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving the overall yield and purity of the compound. The incorporation of fluorine in the pyridine ring adds electronic diversity to the molecule, enhancing its potential for binding to various biological targets.

One of the most promising aspects of this compound is its pharmacological profile. Studies have demonstrated that 2549065-78-1 exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, the compound has shown efficacy in inhibiting COX enzymes, which are central to inflammatory processes. Furthermore, its ability to scavenge free radicals makes it a potential candidate for combating oxidative stress-related disorders.

Recent research has also explored the anticancer potential of this compound. In vitro studies have revealed that 2549065-78-1 induces apoptosis in cancer cells by targeting mitochondrial pathways and disrupting cell cycle progression. The methoxy group attached to the quinazolinone core plays a crucial role in enhancing the compound's bioavailability and selectivity towards cancer cells. These findings underscore its potential as a lead molecule for developing novel anticancer therapies.

In addition to its therapeutic applications, this compound has garnered attention for its role in drug delivery systems. The quinazolinone framework serves as a versatile platform for conjugation with targeting ligands or drug payloads. Researchers have explored its use as a carrier for delivering chemotherapeutic agents to specific tissues, thereby reducing systemic toxicity and improving treatment efficacy.

The structural versatility of 2549065-78-1 also makes it an attractive candidate for exploring enzyme inhibition. Recent studies have identified its potential as an inhibitor of kinases and proteases, which are critical targets in various diseases such as neurodegenerative disorders and infectious diseases. The fluorinated pyridine moiety contributes significantly to the compound's ability to bind to these enzymes with high affinity.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound comprehensively. These analyses have provided insights into its stereochemistry, solubility properties, and stability under different conditions. Such information is invaluable for optimizing its formulation and ensuring consistent performance in preclinical studies.

In conclusion, 3-{[1-(5-fluoropyridine-3-carbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one (CAS No. 2549065-78) stands out as a multifaceted compound with immense potential in drug discovery and development. Its unique structure, coupled with advanced synthetic methodologies and pharmacological insights derived from recent research, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.